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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
Acid Brown 283 (CAS No. 12219-66-8), a monoazo 1:2 metal complex dye. The information is
compiled from various technical datasheets and safety documentation to serve as a valuable
resource for professionals in research and development.

Chemical Identity and Physical Properties

Acid Brown 283 is a synthetic organic dye characterized by its brown, powdery appearance.[1]
[2] While its exact molecular structure is not widely published, its molecular formula is reported
as C20H12N2Na207S2.[3] Based on this formula, the calculated molecular weight is
approximately 502.44 g/mol . This dye is known to be soluble in water.[2][4]
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Identifier Value

Chemical Name Acid Brown 283

C.l. Name C.1. Acid Brown 283[1][5]
CAS Number 12219-66-8[1][5]
Molecular Formula C20H12N2Na207S2[3]
Molecular Weight ~502.44 g/mol

Physical Appearance Brown Powder[1][2]

Solubilit Soluble in water, alcohol, and ketone; slightly
olubili
Y soluble in acid and ether.[4]

Proposed Chemical Structure

The definitive chemical structure of Acid Brown 283 is not readily available in public literature.
However, its classification as a monoazo, 1:2 metal complex dye provides insight into its
general composition.[1][5] The molecular formula C20H12N2Na207S: is identical to that of the
well-characterized dye, Azorubine (C.1. Acid Red 14). This suggests that Acid Brown 283 is
likely an isomer of Azorubine, differing in the substitution pattern on the aromatic rings or the
coordination of the metal ion. A generalized structure of a 1:2 metal complex azo dye is
presented below.
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Caption: Generalized structure of a 1:2 metal complex azo dye.

Reactivity and Stability

Acid Brown 283 is stable under normal temperatures and pressures.[6] However, it is sensitive
to light and may gradually fade upon exposure.[4] It exhibits strong resistance to alkalis.[4]
Incompatible materials to avoid include strong oxidizing and reducing agents.[6] Hazardous
decomposition products upon combustion may include irritating and toxic fumes and gases.[6]
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Parameter Description

Chemical Stability Stable under normal conditions.[6]

Light exposure, excess heat, incompatible
materials.[4][6]

Conditions to Avoid

Strong oxidizing agents, strong reducing agents.

[6]

Incompatible Materials

B Irritating and toxic fumes and gases upon
Hazardous Decomposition )
combustion.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis of Acid Brown 283 are not publicly available.
However, the general synthesis of 1:2 metal complex azo dyes involves a multi-step process.

General Synthesis Workflow for 1:2 Metal Complex Azo
Dyes

Metallization with a Metal Salt (e.g., Chromium) }—D{ Isolation and Purification of the Dye Complex

Diazotization of Aromatic Amine }—P{ Azo Coupling with Naphthol Derivative }—V

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of a 1:2 metal complex azo dye.
Methodology:

o Diazotization: An aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite
and a strong acid) at low temperatures to form a diazonium salt.

e Azo Coupling: The diazonium salt is then reacted with a coupling component, typically a

naphthol derivative, to form the azo dye ligand.

» Metallization: The azo dye ligand is then complexed with a metal salt, such as a chromium or
cobalt salt, in a 2:1 ligand-to-metal ratio. This step is often carried out at elevated
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temperatures.

« |solation and Purification: The final 1:2 metal complex dye is isolated from the reaction
mixture and purified, often through precipitation and washing.

Spectral Data

Specific spectral data for Acid Brown 283, such as Nuclear Magnetic Resonance (NMR),
detailed Infrared (IR), Mass Spectrometry, and UV-Visible spectra, are not readily available in
the public domain. A general description of the infrared spectrum indicates the presence of N-H
and C=0 stretching vibrations.[4] For reference, the UV-Visible spectrum of a typical brown azo
dye would be expected to show broad absorption across the visible spectrum.

Safety and Handling

Hazard Identification:

e Harmful if swallowed.[6]

e May cause irritation to the eyes, skin, and respiratory tract.[4][6]
e May cause allergic reactions in sensitive individuals.[4]
Handling and Storage:

» Handling: Use with adequate ventilation and wear appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a respirator.[4][6] Minimize dust generation.
Wash thoroughly after handling.[6]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[4][6] Keep
away from light, heat, and incompatible materials.[4][6]

First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[6]
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o Skin Contact: Flush skin with plenty of soap and water. Seek medical attention if irritation
develops.[6]

 Ingestion: If conscious, give 2-4 cupfuls of milk or water. Seek immediate medical attention.

[6]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[6]

This guide is intended for informational purposes for a professional audience. All laboratory
work should be conducted in accordance with established safety protocols and with a thorough
understanding of the potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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